Cas no 1299485-87-2 (5'-desmethylterphenyllin)
5'-desmethylterphenyllin structure
Product Name:5'-desmethylterphenyllin
CAS No:1299485-87-2
MF:C19H16O5
MW:324.327345848084
CID:2042906
PubChem ID:53262748
Update Time:2025-04-21
5'-desmethylterphenyllin Chemical and Physical Properties
Names and Identifiers
-
- 5'-desmethylterphenyllin
- 5'-O-desmethylterphenyllin
- 6'-O-desmethylterphenyllin
- CHEMBL1801782
- DTXSID001220990
- 3'-Methoxy[1,1':4',1''-terphenyl]-2',4,4'',6'-tetrol
- Q27135861
- 1299485-87-2
- BDBM50347539
- 3'-Methoxy-1,1':4',1''-terphenyl-2',4,4'',6'-tetrol
- CHEBI:67399
- 3a(2)-Methoxy[1,1a(2):4a(2),1a(2)a(2)-terphenyl]-2a(2),4,4a(2)a(2),6a(2)-tetrol
-
- Inchi: 1S/C19H16O5/c1-24-19-15(11-2-6-13(20)7-3-11)10-16(22)17(18(19)23)12-4-8-14(21)9-5-12/h2-10,20-23H,1H3
- InChI Key: ZMEOGHAIJYBVMI-UHFFFAOYSA-N
- SMILES: O(C)C1C(=C(C2C=CC(=CC=2)O)C(=CC=1C1C=CC(=CC=1)O)O)O
Computed Properties
- Exact Mass: 324.09977361g/mol
- Monoisotopic Mass: 324.09977361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 90.2Ų
5'-desmethylterphenyllin Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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